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Compound of Interest

Compound Name: 4-Methoxycinnamaldehyde

Cat. No.: B7890676

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-
Methoxycinnamaldehyde (CAS No: 24680-50-0), also known as p-methoxycinnamaldehyde.
The following sections detail the hazardous properties, personal protective equipment,
experimental protocols for safe use, and emergency procedures to ensure the safety of
laboratory personnel and the integrity of research.

Hazard Identification and Classification

4-Methoxycinnamaldehyde is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2] The primary
hazards are associated with irritation to the skin, eyes, and respiratory system.[1][2]

Table 1: GHS Classification
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Hazard Class Category Hazard Statement

H315: Causes skin irritation.[1]
[2]

Skin Irritation 2

H319: Causes serious eye

Eye Irritation 2 o
irritation.[1][2]

Specific target organ toxicity — H335: May cause respiratory

Single exposure (Respirator 3
9 P (Resp Y irritation.[1][2]

tract irritation)

Pictogram:

L.alt text

Signal Word:Warning[1][2]

Physicochemical Properties

Understanding the physical and chemical properties of 4-Methoxycinnamaldehyde is crucial
for its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C10H1002

Molecular Weight 162.19 g/mol

Appearance Yellowish crystals or powder.

Melting Point 55-60 °C (lit.)

Boiling Point 145 °C at 7 mm Hg (lit.)
Insoluble in water; Soluble in alcohol, oils,

Solubility Chloroform, Dichloromethane, Ethyl Acetate,
DMSO, and Acetone.[3]

- Stable under recommended storage conditions,
Stability

but is noted to be air sensitive.[2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 4-

Methoxycinnamaldehyde to minimize exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US) approved standards.[1]

Wear impervious clothing and chemical-
Skin Protection resistant gloves (e.g., nitrile rubber).[1] Gloves

must be inspected prior to use.[4]

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an
Respiratory Protection appropriate cartridge.[1] In a well-ventilated

area, respiratory protection may not be required

for small quantities.

) Handle with gloves. Gloves must be inspected
Hand Protection ] ]
prior to use. Wash and dry hands after handling.

Experimental Protocols

Adherence to the following protocols is mandatory for the safe handling and use of 4-
Methoxycinnamaldehyde in a laboratory setting.

Handling

» Ventilation: Handle in a well-ventilated place, preferably in a chemical fume hood.[1]
¢ Avoid Contact: Avoid contact with skin and eyes.[1] Avoid formation of dust and aerosols.
« Ignition Sources: Keep away from heat and sources of ignition.[2]

» Air Sensitivity: Due to its air-sensitive nature, consider handling under an inert atmosphere
for long-term storage or sensitive experiments.[2]

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC351710250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC351710250&countryCode=US&language=en
https://www.benchchem.com/product/b158666
https://www.fishersci.com/store/msds?partNumber=AC351710250&countryCode=US&language=en
https://www.benchchem.com/product/b7890676?utm_src=pdf-body
https://www.benchchem.com/product/b7890676?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC351710250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC351710250&countryCode=US&language=en
https://www.fishersci.fi/store/msds?partNumber=11475233&productDescription%3D4-METHOXYCINNAMALDEHYDE%2C+98%2B%25%2C50G&countryCode=FI&language=en
https://www.fishersci.fi/store/msds?partNumber=11475233&productDescription%3D4-METHOXYCINNAMALDEHYDE%2C+98%2B%25%2C50G&countryCode=FI&language=en
https://www.fishersci.com/store/msds?partNumber=AC351710250&countryCode=US&language=en
https://www.fishersci.fi/store/msds?partNumber=11475233&productDescription%3D4-METHOXYCINNAMALDEHYDE%2C+98%2B%25%2C50G&countryCode=FI&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7890676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Incompatibilities: Store away from strong oxidizing agents.[2]
o Security: For larger quantities, it is recommended to store in a locked cabinet.[1]

Disposal

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[1]

e Environmental Contamination: Do not let the chemical enter drains.[1] Discharge into the
environment must be avoided.[1]

Accidental Release Measures

In the event of a spill, follow these procedures:

e Personal Precautions:

[¢]

Use personal protective equipment as specified in Table 3.

o

Ensure adequate ventilation.

o

Evacuate personnel to safe areas.

o

Keep people away from and upwind of the spill.[1]
e Environmental Precautions:
o Prevent further leakage or spillage if safe to do so.
o Do not allow the chemical to enter drains, surface water, or groundwater.[1]
e Methods for Cleaning Up:
o Sweep up the spilled material and shovel it into a suitable, closed container for disposal.[2]
o Avoid generating dust.

o Use spark-proof tools and explosion-proof equipment if necessary.[4]
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Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures

Exposure Route First Aid Procedure

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . _
artificial respiration and consult a doctor
immediately.[1]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[1]

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and

Eye Contact ] o
easy to do. Continue rinsing. Consult a doctor.

[1]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Toxicity and Reactivity Profile
Toxicity

» Acute Toxicity: No quantitative data on acute toxicity (e.g., LD50, LC50) is readily available in
the reviewed literature.[1] The toxicological properties have not been fully investigated.[2]

o Local Effects: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[1][2]

Reactivity
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o Chemical Stability: Stable under recommended storage conditions, though it is air sensitive.

[2]
» Incompatible Materials: Strong oxidizing agents.[2]

e Hazardous Decomposition Products: Under combustion, it may produce carbon monoxide
(CO) and carbon dioxide (C0O2).[2]

» Hazardous Polymerization: Hazardous polymerization does not occur.[2]

Visualized Workflows

The following diagrams illustrate the logical flow of procedures for safe handling and
emergency response.

Preparation Handling Procedure Post-Handling

Start Handling Don Appropriate PPE Ensure Proper Ventilation - Decontaminate Dispose of Waste End of Procedure
4-Methoxycinnamaldehyde (Gloves, Goggles, Lab Coat) (Fume Hood) Work Area Properly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 4-Methoxycinnamaldehyde.
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Accidental Spill Personal Exposure

Exposure Occurs
(Skin/Eye/Inhalation)

l

Remove from
Source

l

Administer First Aid
(See Table 4)

l

Seek Medical
Attention

Spill Occurs

Evacuate Area

Don Emergency PPE

Contain Spill

Clean Up with
Absorbent Material

Dispose of Waste

Click to download full resolution via product page

Caption: Emergency Response Flowchart for Spills and Personal Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 4-Methoxycinnamaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7890676#safety-and-handling-precautions-for-4-
methoxycinnamaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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